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Compound of Interest

Compound Name: RU44790

Cat. No.: B1680179

Introduction

This document provides a comprehensive overview of the application of RU44790 in protein
binding assays. RU44790 is a steroidal compound synthesized by Roussel Uclaf, a
pharmaceutical company known for its development of steroid receptor modulators. The "RU"
designation is characteristic of compounds from this company, with the most notable example
being RU486 (Mifepristone), a well-characterized antagonist of the progesterone and
glucocorticoid receptors. While the specific biological target of RU44790 is not readily available
in public databases, its chemical lineage suggests a high probability of it being a ligand for a
nuclear hormone receptor, such as the androgen receptor (AR), glucocorticoid receptor (GR),
progesterone receptor (PR), or estrogen receptor (ER).

These application notes are designed for researchers, scientists, and drug development
professionals interested in characterizing the binding properties of RU44790 to its putative
protein target. The protocols outlined below provide detailed methodologies for key
experiments to determine binding affinity, selectivity, and mechanism of action.

Target Identification and Characterization

Given the likely nature of RU44790 as a steroid receptor modulator, initial experiments should
focus on identifying its primary protein target. A panel of binding assays against common
steroid hormone receptors is recommended.

Experimental Workflow: Target Identification of RU44790
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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